2-[4-(2,4-dimethylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (2,4-dimethylphenyl)-[4-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H31N5O/c1-17-7-8-20(18(2)15-17)22(29)27-11-13-28(14-12-27)23-24-19(3)16-21(25-23)26-9-5-4-6-10-26/h7-8,15-16H,4-6,9-14H2,1-3H3
• InChI Key: HNVYAAHWLKEETC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2CCN(CC2)C3=NC(=CC(=N3)N4CCCCC4)C)C
• Molecular Formula: C23H31N5O
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

• Synthesis processes for related pyrimidine derivatives have been extensively studied. For example, derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one were synthesized through nucleophilic substitution reactions, indicating a potential pathway for synthesizing similar compounds (Mallesha et al., 2012).

Molecular Structure Analysis

• The molecular structure of related compounds, such as 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives, has been determined, providing insights into the crystalline structure and geometry of similar pyrimidines (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

• Investigations into related pyrimidine compounds reveal information about their chemical reactions and properties. For instance, the preparation of 2H-2-(4-substituted-1-piperazinylalkyl)-4,6-dimethyl-3-oxo-2,3-dihydroisothiazolo[5,4-b]pyridines provided insights into their pharmacological properties and potential applications (Malinka, 1990).